Bromobenzene-2,3-oxide
Overview
Description
Bromobenzene-2,3-oxide is an epoxide.
Bromobenzene-2, 3-oxide belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Bromobenzene-2, 3-oxide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa).
Scientific Research Applications
Detection and Analysis in Biological Systems
Bromobenzene-2,3-oxide has been detected in the venous blood of rats, with its presence linked to the formation of glutathione conjugates. This detection is essential in understanding the metabolism and potential toxicity of bromobenzene-related compounds in biological systems. The half-life of bromobenzene-2,3-oxide in venous blood is approximately 13.5 seconds, underscoring its transient nature in biological environments (Lau et al., 1984).
Metabolic Pathways and Toxicity
Research has demonstrated that bromobenzene-2,3-oxide plays a role in the formation of specific phenols from bromobenzene, contributing to our understanding of the metabolic pathways of bromobenzene in liver microsomes. This knowledge is pivotal in assessing the potential toxic effects of bromobenzene and its metabolites in the liver (Monks et al., 1984).
Protective Agents Against Toxicity
Studies have also focused on the prevention of bromobenzene-induced toxicity. Compounds like ascorbyl palmitate have been found effective in protecting against the formation of macromolecular adducts, which are critical in bromobenzene toxicity. This research is significant for developing strategies to mitigate the toxic effects of bromobenzene and its oxides (Zannoni et al., 1982).
Diffusion and Intercellular Interaction
Research on the diffusion of bromobenzene-2,3-oxide out of hepatocytes provides insights into how reactive metabolites traverse cellular environments. This is crucial for understanding the mechanism behind the intercellular and extrahepatic toxicity of bromobenzene compounds, thus informing potential therapeutic approaches (Monks et al., 1984).
properties
CAS RN |
71942-12-6 |
|---|---|
Product Name |
Bromobenzene-2,3-oxide |
Molecular Formula |
C6H5BrO |
Molecular Weight |
173.01 g/mol |
IUPAC Name |
2-bromo-7-oxabicyclo[4.1.0]hepta-2,4-diene |
InChI |
InChI=1S/C6H5BrO/c7-4-2-1-3-5-6(4)8-5/h1-3,5-6H |
InChI Key |
RLBVUCNBWFGERE-UHFFFAOYSA-N |
SMILES |
C1=CC2C(O2)C(=C1)Br |
Canonical SMILES |
C1=CC2C(O2)C(=C1)Br |
synonyms |
omobenzene 2,3-oxide bromobenzene-2,3-epoxide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(4-fluorophenyl)sulfonylphenyl]acetamide](/img/structure/B1229364.png)
![2-[2-Hydroxy-6-[[2-[5-[5-(6-hydroxy-4-methoxy-3,5,6-trimethyloxan-2-yl)oxolan-2-yl]oxolan-2-yl]-3,7-dimethoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-4-methoxy-5-(5-methoxy-6-methyloxan-2-yl)oxy-3,5-dimethyloxan-2-yl]propanoic acid](/img/structure/B1229365.png)
![1-[(4-fluorophenyl)methyl]-N-[4-(4-methyl-1-piperazinyl)phenyl]-2-oxo-3H-benzimidazole-5-carboxamide](/img/structure/B1229371.png)
![4-[2-(1-Cyclohexenyl)ethyl]-1-cyclohexyl-3-pyridin-4-ylpiperazine-2,5-dione](/img/structure/B1229374.png)
![1-[[1-(2-Methoxyanilino)-4-isoquinolinyl]-oxomethyl]-4-piperidinecarboxamide](/img/structure/B1229376.png)
![4-Acetyloxy-3-methoxybenzoic acid (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) ester](/img/structure/B1229384.png)
![2-[(5-anilino-1,3,4-thiadiazol-2-yl)thio]-N-[3-(1-piperidinylsulfonyl)phenyl]acetamide](/img/structure/B1229386.png)
